Cas no 833486-08-1 (Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-)

833486-08-1 structure
Product name:Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
- 4-[4-(4-formylphenyl)but-1-en-3-ynyl]benzaldehyde
- DTXSID80834906
- 4,4'-(But-1-en-3-yne-1,4-diyl)dibenzaldehyde
- 833486-08-1
-
- Inchi: InChI=1S/C18H12O2/c19-13-17-9-5-15(6-10-17)3-1-2-4-16-7-11-18(14-20)12-8-16/h1,3,5-14H
- InChI Key: BQGAPAJARXVHNU-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C=CC#CC2=CC=C(C=C2)C=O)C=O
Computed Properties
- Exact Mass: 260.083729621g/mol
- Monoisotopic Mass: 260.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 34.1Ų
Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis- Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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